5-Bromo-1-(4-methoxyphenyl)pyrimidin-2(1H)-one

• IUPAC Name: 5-bromo-1-(4-methoxyphenyl)pyrimidin-2-one
• InChI: InChI=1S/C11H9BrN2O2/c1-16-10-4-2-9(3-5-10)14-7-8(12)6-13-11(14)15/h2-7H,1H3
• InChI Key: VSUBMOCAABYJAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(C=NC2=O)Br
• Molecular Formula: C11H9BrN2O2
• Molecular Weight: 281.10 g/mol
• CAS No.: 2090092-40-1

Description

5-Bromo-1-(4-methoxyphenyl)pyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C11H9BrN2O2 and its molecular weight is 281.109. The purity is usually 95%.
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Scientific Research Applications

Antiviral Activity

5-Bromo-1-(4-methoxyphenyl)pyrimidin-2(1H)-one derivatives have been investigated for their antiviral activities. In one study, certain derivatives showed marked inhibition of retrovirus replication in cell culture, particularly against human immunodeficiency virus and Moloney murine sarcoma virus (Hocková et al., 2003).

Synthesis and Structural Analysis

This compound has also been used in the synthesis of various pyrimidine derivatives. For example, a study demonstrated microwave-assisted synthesis of novel dihydropyrimidinones, highlighting the versatility of this compound in creating complex molecular structures (Maru, 2016).

Antimicrobial Properties

Additionally, derivatives of this compound have been synthesized and evaluated for their antimicrobial activities. These compounds showed potential as antimicrobial agents (Mallikarjunaswamy et al., 2017).

Novel Derivative Synthesis

Research has also focused on the selective synthesis of novel 5-Bromopyrimidine derivatives, exploring different synthetic routes and characterizing the resulting compounds (Wusong, 2011).

Immunomodulatory Applications

This compound has been used in the development of 5-aryl analogues of bropirimine, a pyrimidine with anticancer and interferon-inducing properties. The study examined the molecular recognition properties of these analogues (Hannah et al., 2000).

Corrosion Inhibition

A newly synthesized pyrimidine-based compound was evaluated as an inhibitor for CO2 corrosion of steel in aggressive environments. This showcases the compound's potential in industrial applications (Onyeachu et al., 2019).